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Abstract

4,6-Dichloropyrimidine-5-carbaldehyde is a crucial intermediate in the synthesis of a variety
of pharmaceutical compounds, particularly pyrimidine derivatives which are central to
numerous drug discovery programs. This technical guide provides a comprehensive overview
of its chemical properties, synthesis, and potential applications. Despite extensive searches of
chemical databases and scientific literature, a complete, publicly available crystal structure
determination for 4,6-Dichloropyrimidine-5-carbaldehyde could not be located.
Consequently, this document presents a detailed synthesis protocol and known
physicochemical properties. Furthermore, a generalized experimental workflow for single-
crystal X-ray diffraction is provided as a methodological template for researchers who may
crystallize this compound in the future.

Introduction

Pyrimidine scaffolds are of significant interest in medicinal chemistry due to their presence in a
wide range of biologically active molecules, including anticancer, anti-inflammatory, and
antimicrobial agents. 4,6-Dichloropyrimidine-5-carbaldehyde serves as a versatile building
block for the synthesis of substituted pyrimidines, owing to its reactive chloro and aldehyde
functional groups. A detailed understanding of its three-dimensional structure is critical for
designing novel derivatives with specific biological targets. While the definitive crystal structure
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IS not available, this guide consolidates the existing knowledge to support ongoing research
and development.

Physicochemical Properties

A summary of the key physicochemical properties of 4,6-Dichloropyrimidine-5-carbaldehyde
is presented in Table 1. This data is compiled from various chemical supplier databases and
public chemical information resources.

Property Value Source

Molecular Formula CsH2CI2N20 PubChem[1]

Molecular Weight 176.99 g/mol PubChem[1]

CAS Number 5305-40-8 PubChem[1]

Appearance Pale-yellow to off-white solid Rlavie Technology Co., Ltd.
Melting Point 66-71 °C Sigma-Aldrich

Boiling Point 92-93 °C at 0.05 Torr ChemicalBook

- Soluble in 95% ethanol (50 ) ]
Solubility JmL) Sigma-Aldrich
mg/m

Synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde

The synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde is typically achieved through the
Vilsmeier-Haack reaction, starting from 4,6-dihydroxypyrimidine.

Experimental Protocol

A general procedure for the synthesis is as follows:

e To a stirred solution of N,N-dimethylformamide (DMF, 64 mL), phosphorus oxychloride
(POCls, 200 mL) is added dropwise at 0 °C. The mixture is stirred for 1 hour at this
temperature.
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4,6-dihydroxypyrimidine (50.0 g, 446 mmol) is then added portion-wise to the reaction
mixture.

The resulting suspension is stirred for 30 minutes at room temperature and then heated to
reflux for 3 hours.

After the reaction is complete, the excess POCIs is removed by distillation under reduced
pressure.

The residue is carefully poured into ice water.
The aqueous layer is extracted multiple times with diethyl ether.

The combined organic extracts are washed with saturated aqueous sodium bicarbonate
solution and then with brine.

The organic layer is dried over anhydrous sodium sulfate and filtered.
The solvent is removed under reduced pressure to yield the crude product.

The crude product is purified by crystallization from an ethyl acetate-petroleum ether mixture
to afford 4,6-Dichloropyrimidine-5-carbaldehyde as a solid.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4,6-Dichloropyrimidine-5-carbaldehyde.
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Hypothetical Crystal Structure Determination
Workflow

As no published crystal structure exists, this section outlines a standard workflow for the
determination of the crystal structure of a small organic molecule like 4,6-Dichloropyrimidine-

5-carbaldehyde using single-crystal X-ray diffraction.

Experimental Workflow
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Caption: Hypothetical workflow for single-crystal X-ray diffraction.
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Applications in Drug Discovery

4,6-Dichloropyrimidine-5-carbaldehyde is a valuable precursor for the synthesis of various
heterocyclic compounds with potential biological activities. The two chlorine atoms can be
sequentially or simultaneously substituted by various nucleophiles, and the aldehyde group can
undergo a range of chemical transformations, allowing for the generation of diverse molecular
libraries for high-throughput screening.

Conclusion

While the definitive crystal structure of 4,6-Dichloropyrimidine-5-carbaldehyde remains to be
determined, this technical guide provides a solid foundation of its known properties, synthesis,
and potential for future research. The elucidation of its crystal structure would be a valuable
contribution to the field, enabling more precise structure-based drug design and a deeper
understanding of its chemical reactivity. Researchers are encouraged to pursue the
crystallization and structural analysis of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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